Cas no 832739-34-1 (4-(difluoromethoxy)-3-methoxyaniline)

4-(Difluoromethoxy)-3-methoxyaniline is a fluorinated aniline derivative with a difluoromethoxy and methoxy substituent on the aromatic ring. Its key structural features include enhanced lipophilicity and metabolic stability due to the difluoromethoxy group, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing nature of the difluoromethoxy group can influence reactivity in electrophilic substitution reactions, while the methoxy group provides additional steric and electronic modulation. This compound is particularly useful in the development of bioactive molecules, where its unique substitution pattern can improve binding affinity or pharmacokinetic properties. It is typically handled under inert conditions due to the sensitivity of the aniline moiety.

4-(difluoromethoxy)-3-methoxyaniline structure

832739-34-1 structure

Product Name:4-(difluoromethoxy)-3-methoxyaniline

CAS No:832739-34-1

MF:C₈H₉F₂NO₂

MW:189.15936923027

MDL:MFCD04969123

CID:3058254

PubChem ID:7017139

Update Time:2025-06-06

4-(difluoromethoxy)-3-methoxyaniline Chemical and Physical Properties

Names and Identifiers

- 4-(difluoromethoxy)-3-methoxyaniline
- STK312676
- 4-difluoromethoxy-3-methoxy-phenylaminehydrochloride
- 4-Difluoromethoxy-3-methoxyaniline
- 4-difluoromethoxy-3-methoxy-phenylamine hydrochloride
- EN300-228983
- CS-0240554
- 4-Difluoromethoxy-3-methoxy-phenylamine
- 4-(difluoromethoxy)-3-methoxybenzenamine
- DTXSID101275362
- BBL038881
- AKOS000305836
- 832739-34-1
- AT12921
- SCHEMBL4321731
- DTXCID201705906
- HIB73934
- 856-008-7
- MDL： MFCD04969123
- Inchi： 1S/C8H9F2NO2/c1-12-7-4-5(11)2-3-6(7)13-8(9)10/h2-4,8H,11H2,1H3
- InChI Key： CLSNBEFSMXTGLV-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(=CC=1OC)N)F

Computed Properties

Exact Mass: 189.06013485g/mol
Monoisotopic Mass: 189.06013485g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.5Å²

4-(difluoromethoxy)-3-methoxyaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D591230-25mg	4-(difluoromethoxy)-3-methoxyaniline	832739-34-1		25mg	$ 50.00	2022-06-05
TRC	D591230-50mg	4-(difluoromethoxy)-3-methoxyaniline	832739-34-1		50mg	$ 95.00	2022-06-05
TRC	D591230-250mg	4-(difluoromethoxy)-3-methoxyaniline	832739-34-1		250mg	$ 320.00	2022-06-05
Fluorochem	030296-250mg	4-Difluoromethoxy-3-methoxy-phenylamine	832739-34-1		250mg	￡152.00	2022-02-28
Fluorochem	030296-1g	4-Difluoromethoxy-3-methoxy-phenylamine	832739-34-1		1g	￡320.00	2022-02-28
Fluorochem	030296-2g	4-Difluoromethoxy-3-methoxy-phenylamine	832739-34-1		2g	￡514.00	2022-02-28
Fluorochem	030296-5g	4-Difluoromethoxy-3-methoxy-phenylamine	832739-34-1		5g	￡963.00	2022-02-28
Enamine	EN300-228983-0.05g	4-(difluoromethoxy)-3-methoxyaniline	832739-34-1	95%	0.05g	$44.0	2024-06-20
Enamine	EN300-228983-0.1g	4-(difluoromethoxy)-3-methoxyaniline	832739-34-1	95%	0.1g	$66.0	2024-06-20
Enamine	EN300-228983-0.25g	4-(difluoromethoxy)-3-methoxyaniline	832739-34-1	95%	0.25g	$94.0	2024-06-20